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Compound of Interest

Compound Name: Salicyloyltremuloidin

Cat. No.: B12385972

Disclaimer: There is no specific Safety Data Sheet (SDS) readily available for
Salicyloyltremuloidin. The following guidance is based on the properties of structurally similar
compounds, such as Salicylic Acid, and established best practices for the disposal of laboratory
chemicals. Researchers must consult with their institution's Environmental Health and Safety
(EHS) department for specific disposal requirements and conduct a site-specific risk
assessment before handling this compound.

This document provides essential safety and logistical information for the proper handling and
disposal of Salicyloyltremuloidin, a compound used by researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on data for similar compounds, Salicyloyltremuloidin may be harmful if swallowed,
cause skin and eye irritation, and may cause respiratory irritation. Therefore, appropriate
personal protective equipment should be worn at all times when handling this chemical.

Recommended PPE:
» Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.

o Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[1]
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o Lab Coat: A lab coat should be worn to protect from skin contact.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.[2]

Quantitative Data for a Structurally Similar
Compound: Salicylic Acid

The following table summarizes the key quantitative data for Salicylic Acid, which can be used
as a reference for preliminary safety assessments of Salicyloyltremuloidin.

Property Value

Molecular Formula C7He0Os

Molecular Weight 138.12 g/mol
Appearance White crystalline powder
Melting Point 158-161 °C (316-322 °F)
Boiling Point 211 °C (412 °F)
Solubility in Water 2g/lLat20°C

Flash Point 157 °C (315 °F)
Autoignition Temperature 545 °C (1013 °F)

Note: This data is for Salicylic Acid and should be used as an estimate for
Salicyloyltremuloidin.

Disposal Procedures

The primary method for the disposal of Salicyloyltremuloidin is through a licensed hazardous
waste disposal company. Do not dispose of this chemical down the drain or in the regular trash.

[3]

Step-by-Step Disposal Protocol:
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o Waste Collection:

o Collect waste Salicyloyltremuloidin in a designated, properly labeled, and sealed
container.

o The container must be compatible with the chemical and clearly marked as "Hazardous
Waste" with the full chemical name.

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
department.

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[2]

o Ensure the storage area is secure and accessible only to authorized personnel.
o Waste Pickup:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Provide them with accurate information about the waste, including its composition and
quantity.

Spill and Emergency Procedures
In the event of a spill, the following steps should be taken:

o Evacuate: Evacuate the immediate area and alert others.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal.[2]
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o Decontaminate: Clean the spill area with an appropriate solvent and then wash with soap
and water.

e Seek Medical Attention:

o

Skin Contact: Wash the affected area with soap and water for at least 15 minutes.[1]

[¢]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1]

o

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

[¢]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
Salicyloyltremuloidin.
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Caption: Workflow for the safe disposal of Salicyloyltremuloidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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